Cas no 2580179-46-8 (1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid
• CAS No: 2580179-46-8
• MF: C₁₆H₂₀INO₄
• MW: 417.238777160645
• CID: 5660261
• PubChem ID: 165892822
• Update Time: 2025-05-21

1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27717667
• 2580179-46-8
• 1-[(tert-butoxy)carbonyl]-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid
• 1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C16H20INO4/c1-16(2,3)22-15(21)18-9-8-12(13(18)14(19)20)10-4-6-11(17)7-5-10/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)
• InChI Key： ADGRYTONIHUUTL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1CCN(C(=O)OC(C)(C)C)C1C(=O)O

Computed Properties

• Exact Mass: 417.04371g/mol
• Monoisotopic Mass: 417.04371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid

Recent Advances in the Synthesis and Applications of 1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid (CAS: 2580179-46-8)

The compound 1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid (CAS: 2580179-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, structural characteristics, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the iodophenyl moiety makes it a valuable building block for the construction of complex molecular architectures. Researchers have successfully utilized this compound in the development of targeted therapies, particularly in the areas of oncology and neurodegenerative diseases.

One of the most notable advancements in the synthesis of 1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid involves the optimization of reaction conditions to improve yield and purity. A study published in the Journal of Medicinal Chemistry demonstrated that the use of palladium-catalyzed cross-coupling reactions significantly enhances the efficiency of incorporating the iodophenyl group into the pyrrolidine scaffold. This methodological improvement has paved the way for large-scale production, making the compound more accessible for further research and development.

In terms of biological applications, recent investigations have explored the potential of this compound as a precursor for the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. Preliminary in vitro studies have shown that derivatives of 1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid exhibit promising inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for future drug candidates.

Furthermore, the compound's unique structural features have also been exploited in the design of radiopharmaceuticals. The iodine atom in the 4-position of the phenyl ring allows for easy radiolabeling, making it a suitable candidate for positron emission tomography (PET) imaging agents. Recent preclinical studies have demonstrated the utility of radiolabeled derivatives in visualizing tumor tissues, highlighting its potential in diagnostic applications.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties. Researchers are actively investigating strategies to improve its solubility and bioavailability, which are critical for its successful translation into clinical use. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of more effective derivatives.

In conclusion, 1-(tert-butoxy)carbonyl-3-(4-iodophenyl)pyrrolidine-2-carboxylic acid (CAS: 2580179-46-8) represents a versatile and valuable compound in the field of chemical biology and medicinal chemistry. Its applications span from drug discovery to diagnostic imaging, underscoring its potential to contribute to advancements in healthcare. Ongoing research efforts are expected to further elucidate its therapeutic potential and address existing challenges, paving the way for its integration into clinical practice.